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Compound of Interest

Compound Name: N-Methyldiacetamide

Cat. No.: B072989

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document compiles the limited publicly available safety and property data for
N-Methyldiacetamide (CAS No. 1113-68-4). This compound is not well-characterized, and a
comprehensive, officially mandated Safety Data Sheet (SDS) from major suppliers with
complete toxicological and safety data is not readily available. Users must exercise extreme
caution, employ universal precautions for handling potentially hazardous materials, and
assume responsibility for conducting a thorough risk assessment before use. Information from
the closely related but distinct chemical, N-Methylacetamide (CAS No. 79-16-3), should not be
substituted.

Chemical Identification and Physical Properties

N-Methyldiacetamide is an organic compound with the IUPAC name N-acetyl-N-
methylacetamide. Due to its status as a rare or specialty chemical, comprehensive physical
and chemical property data is sparse. The available information is summarized below.
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Property Value Source
CAS Number 1113-68-4 [1112]
Molecular Formula CsHsNO2 [11[2][3]
Molecular Weight 115.13 g/mol [11[3]

N-Acetyl-N-methylacetamide,
Synonyms ] ] [2]
Diacetamide, N-methyl-

Appearance Colorless liquid [2]
Melting Point -25°C [2]
Boiling Point 192-194 °C [2]
Density 1.06 g/cm3 [2]
Vapor Pressure 1.07 mmHg at 25 °C [2]
Flash Point 192-194 °C [2]

Hazard Identification and Classification

The Globally Harmonized System (GHS) classification for N-Methyldiacetamide is limited. The
primary hazard identified in available public databases is serious eye irritation.

Hazard . Hazard
. GHS Code Signal Word Source
Classification Statement
Serious Eye ] Causes serious
o H319 Warning S [1]
Damage/Irritation eye irritation.[1]

Toxicological Data Summary:
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Test Type Result

Acute Oral Toxicity Data not available
Acute Dermal Toxicity Data not available
Acute Inhalation Toxicity Data not available
Skin Corrosion/Irritation Data not available
Carcinogenicity Data not available
Mutagenicity Data not available
Reproductive Toxicity Data not available

Experimental Protocols

Detailed experimental protocols for the toxicological and safety testing of N-
Methyldiacetamide are not available in the public domain. Standard methodologies, such as
those outlined by the Organisation for Economic Co-operation and Development (OECD) for
testing chemicals, would typically be employed. For instance:

o OECD Test Guideline 405 (Acute Eye Irritation/Corrosion): This would be the standard
protocol to experimentally confirm the H319 classification. The test involves applying the
substance to the eye of an animal and observing for effects on the cornea, iris, and
conjunctiva.

Given the lack of published studies, researchers must assume the substance is potentially
hazardous and handle it accordingly.

Logical and Experimental Workflows

Due to the scarcity of specific data, logical workflows for risk mitigation and response are
critical. The following diagrams illustrate a conservative approach to handling chemicals with
unknown hazards and the specific response to the known eye irritation hazard.
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Phase 1: Pre-Handling Assessment
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Workflow for handling a chemical with limited safety data.
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Incident: Eye Exposure

Eye Contact with

N-Methyldiacetamide Occurs

J

@irst Aid Responsve (Based on GHS H319}

Immediately flush with water
for at least 15 minutes.
Hold eyelids open.

Remove contact lenses,
if present and easy to do.
Continue rinsing.

Seek immediate
medical attention.

:

Provide SDS/Chemical Info
to Medical Personnel
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First aid response protocol for eye exposure.

Handling and Storage

Given the limited data, stringent handling and storage protocols are required.

* Engineering Controls: Use only in a well-ventilated area, preferably within a certified

chemical fume hood, especially if heating or aerosolizing the material. Ensure eyewash

stations and safety showers are readily accessible.
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» Personal Protective Equipment (PPE):

o Eye/Face Protection: Chemical safety goggles are mandatory. A face shield may be
appropriate if there is a significant splash risk.

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat. Change
gloves immediately if contamination occurs.

o Respiratory Protection: If working outside a fume hood or if vapors/aerosols may be
generated, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

o Spill Response: Absorb spills with an inert material (e.g., vermiculite, sand) and place in a
suitable, labeled container for chemical waste disposal. Avoid generating dust or vapors.

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations. Contact a licensed professional waste disposal service. Do not dispose of down
the drain or into the environment.

Conclusion

N-Methyldiacetamide (CAS No. 1113-68-4) is a compound with minimal available safety
information, with the only formally identified hazard being serious eye irritation (H319). The
absence of further data necessitates a highly conservative approach to its handling. All
researchers, scientists, and drug development professionals must operate under the
assumption of potential toxicity, utilize appropriate engineering controls and personal protective
equipment, and perform a comprehensive, site-specific risk assessment prior to any
experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b072989#n-methyldiacetamide-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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